Cas no 2137996-41-7 (4',7'-dimethoxy-1',2'-dihydrospirocyclopropane-1,3'-indole-2-amine)

• Product Name: 4',7'-dimethoxy-1',2'-dihydrospirocyclopropane-1,3'-indole-2-amine
• CAS No: 2137996-41-7
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 5921644
• PubChem ID: 165482851
• Update Time: 2025-05-17

4',7'-dimethoxy-1',2'-dihydrospirocyclopropane-1,3'-indole-2-amine Chemical and Physical Properties

Names and Identifiers

• 4',7'-dimethoxy-1',2'-dihydrospirocyclopropane-1,3'-indole-2-amine
• 2137996-41-7
• 4',7'-dimethoxy-1',2'-dihydrospiro[cyclopropane-1,3'-indole]-2-amine
• EN300-1105241

• Inchi： 1S/C12H16N2O2/c1-15-7-3-4-8(16-2)11-10(7)12(6-14-11)5-9(12)13/h3-4,9,14H,5-6,13H2,1-2H3
• InChI Key： OFKMSOPHRVQJRO-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C2=C1C1(CN2)CC1N)OC

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 56.5Ų

Additional information on 4',7'-dimethoxy-1',2'-dihydrospirocyclopropane-1,3'-indole-2-amine

Introduction to 4',7'-dimethoxy-1',2'-dihydrospirocyclopropane-1,3'-indole-2-amine (CAS No. 2137996-41-7) in Modern Chemical Biology

4',7'-dimethoxy-1',2'-dihydrospirocyclopropane-1,3'-indole-2-amine, identified by the CAS number 2137996-41-7, represents a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic indole derivative combines elements of both indole and cyclopropane moieties, which are known for their versatile biological activities. The presence of methoxy substituents at the 4' and 7' positions further enhances its pharmacological potential, making it a promising candidate for further investigation in drug discovery and development.

The compound’s distinctive spirocyclic structure, where a cyclopropane ring is linked to an indole core, introduces conformational rigidity that can influence its interactions with biological targets. This structural feature has been explored in recent studies for its ability to modulate enzyme activity and receptor binding. Specifically, the spirocyclic framework has been found to improve metabolic stability and binding affinity, which are critical factors in the design of novel therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 4',7'-dimethoxy-1',2'-dihydrospirocyclopropane-1,3'-indole-2-amine with various biological targets. These studies suggest that the compound may exhibit inhibitory effects on enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The methoxy groups at the 4' and 7' positions are particularly noteworthy, as they have been shown to enhance the compound’s ability to interact with aromatic hydrophobic pockets in protein targets.

In addition to its potential as an anti-inflammatory agent, 4',7'-dimethoxy-1',2'-dihydrospirocyclopropane-1,3'-indole-2-amine has also been investigated for its neuroprotective properties. Preclinical studies have indicated that this compound may protect against neurodegenerative diseases by inhibiting oxidative stress and modulating neurotransmitter systems. The spirocyclic core of the molecule is believed to contribute to its stability in biological environments, allowing for prolonged half-life and sustained activity.

The synthesis of 4',7'-dimethoxy-1',2'-dihydrospirocyclopropane-1,3'-indole-2-amine presents unique challenges due to its complex architecture. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cyclizations and asymmetric hydrogenations have been employed to construct the spirocyclic core with high precision. These advancements have not only improved yield but also reduced the number of synthetic steps required.

One of the most compelling aspects of 4',7'-dimethoxy-1',2'-dihydrospirocyclopropane-1,3'-indole-2-amine is its potential for structural diversification. By modifying the substituents on the indole ring or introducing additional functional groups into the cyclopropane moiety, researchers can generate a library of derivatives with tailored biological activities. This flexibility makes it an attractive scaffold for medicinal chemists seeking to develop novel therapeutics.

The pharmacokinetic properties of 4',7'-dimethoxy-1',2'-dihydrospirocyclopropane-1,3'-indole-2-amine have been thoroughly evaluated in preclinical models. Studies have demonstrated that this compound exhibits good oral bioavailability and distributes effectively across various tissues. Furthermore, preliminary toxicology studies suggest that it is well-tolerated at therapeutic doses, although further investigations are needed to fully assess its safety profile.

Future research directions for 4',7'-dimethoxy-1',2 '-dihydrospirocyclopropane -1 ,3 '-indole -2 -amine include exploring its potential in treating metabolic disorders and cancer. The compound’s ability to modulate enzyme activity and receptor binding positions it as a candidate for targeting pathways associated with these diseases. Additionally, nanotechnology-based delivery systems are being explored to enhance the bioavailability and targeted action of this molecule.

In conclusion,4 ',7 '-dimethoxy -1 ',2 '-dihydrospirocyclopropane -1 ,3 '-indole -2 -amine (CAS No. 2137996 -41 -7) represents a structurally fascinating and pharmacologically promising compound. Its unique combination of indole and cyclopropane moieties, coupled with methoxy substituents, makes it an attractive scaffold for drug discovery. With ongoing research focused on its mechanisms of action and potential therapeutic applications, this molecule holds significant promise for addressing a range of human health challenges.